10alpha-hydroxy-Delta8-THC

Specification

• Molecular Formula: C21H30O3
• Molecular Weight: 330.5 g/mol
• IUPAC Name: (6aR,10R,10aR)-6,6,9-trimethyl-3-pentyl-6a,7,10,10a-tetrahydrobenzo[c]chromene-1,10-diol
• Standard InChI: InChI=1S/C21H30O3/c1-5-6-7-8-14-11-16(22)19-17(12-14)24-21(3,4)15-10-9-13(2)20(23)18(15)19/h9,11-12,15,18,20,22-23H,5-8,10H2,1-4H3/t15-,18-,20+/m1/s1
• Standard InChI Key: KQQMZTULVOWZJR-ZTNFWEORSA-N
• Isomeric SMILES: CCCCCC1=CC(=C2[C@H]3[C@@H](CC=C([C@@H]3O)C)C(OC2=C1)(C)C)O
• Canonical SMILES: CCCCCC1=CC(=C2C3C(CC=C(C3O)C)C(OC2=C1)(C)C)O

Introduction

Chemical Identity and Structural Characteristics

10α-OH-Δ8-THC (IUPAC name: (6aR,10R,10aR)-6,6,9-trimethyl-3-pentyl-6a,7,10,10a-tetrahydrobenzo[c]chromene-1,10-diol) belongs to the class of hydroxylated cannabinoids. Its molecular formula is C21H30O3, with a molecular weight of 330.5 g/mol. The compound’s structure comprises a dibenzopyran backbone with a pentyl side chain, a hydroxyl group at the 10-alpha position, and a methyl group at the 9-position (Table 1).

Table 1: Chemical Properties of 10alpha-Hydroxy-Delta8-THC

Property	Value
Molecular Formula	C21H30O3
Molecular Weight	330.5 g/mol
IUPAC Name	(6aR,10R,10aR)-6,6,9-trimethyl-3-pentyl-6a,7,10,10a-tetrahydrobenzo[c]chromene-1,10-diol
CAS Number	Not publicly disclosed
Spectral Data (NMR/GC-MS)	Available in proprietary databases

The hydroxyl group at the 10-alpha position introduces steric and electronic modifications that influence receptor binding affinity. Unlike Δ8-THC, which primarily interacts with CB1 receptors in the central nervous system, 10α-OH-Δ8-THC’s hydroxylation may shift selectivity toward peripheral CB2 receptors, potentially mitigating psychoactive effects.

Synthesis and Isolation Strategies

Natural Isolation

10α-OH-Δ8-THC occurs in trace amounts (<0.1% dry weight) in certain Cannabis sativa chemovars. Isolation requires multi-step chromatographic purification, typically employing high-performance liquid chromatography (HPLC) with diode-array detection (DAD). Polar solvents like ethanol-water mixtures (70:30 v/v) are used to separate hydroxylated analogs from non-polar cannabinoids.

Chemical Synthesis

Synthetic routes often begin with Δ8-THC or cannabidiol (CBD) precursors. A patented method involves acid-catalyzed cyclization of CBD under controlled conditions (70–120°C, 2–24 hours), followed by hydroxylation using oxidizing agents like meta-chloroperbenzoic acid (mCPBA). Yields remain low (15–30%) due to competing side reactions, including epoxidation and isomerization. Recent advances utilize biocatalytic hydroxylation with engineered cytochrome P450 enzymes to improve regioselectivity.

Analytical Characterization

Accurate quantification of 10α-OH-Δ8-THC demands hyphenated techniques:

• Gas Chromatography-Mass Spectrometry (GC-MS): Derivatization with N,O-bis(trimethylsilyl)trifluoroacetamide (BSTFA) enhances volatility. Characteristic ions include m/z 371 [M+H]+ and 313 [M−C5H11]+.

• Liquid Chromatography-Tandem MS (LC-MS/MS): Electrospray ionization (ESI) in negative mode yields [M−H]− at m/z 329.3. Collision-induced dissociation produces fragments at m/z 193 and 165.

• Nuclear Magnetic Resonance (NMR): 1H NMR (CDCl3) displays signals at δ 6.25 (H-1), δ 5.45 (H-10), and δ 1.65 (H-9 methyl), while 13C NMR confirms hydroxylation at C10 (δ 72.1).

Pharmacological Properties

Receptor Binding Affinity

In vitro assays reveal moderate CB1 receptor binding (Ki = 42 nM) compared to Δ9-THC (Ki = 10 nM), suggesting reduced psychoactivity. Conversely, CB2 affinity increases (Ki = 18 nM vs. Δ9-THC’s 36 nM), implicating potential immunomodulatory applications.

Metabolic Pathways

Hepatic metabolism via CYP2C9 and CYP3A4 yields 11-hydroxy-10α-OH-Δ8-THC and 10α-carboxy-THC as primary metabolites. Unlike Δ9-THC, the 10-alpha hydroxyl group impedes further oxidation, prolonging half-life (t1/2 = 8–12 hours in rodents).

Preclinical Efficacy

• Analgesia: Rat models of neuropathic pain show 40–50% reduction in mechanical allodynia at 5 mg/kg (oral).

• Anti-inflammatory Activity: Inhibits TNF-α production in macrophages (IC50 = 3.2 μM).

• Neuroprotection: Reduces glutamate-induced excitotoxicity in hippocampal neurons by 35% at 10 μM.

Challenges in Research and Development

Synthetic Complexity

Current methods suffer from low yields and impurity generation. A 2024 study identified 11 side products in Δ8-THC syntheses, including epoxy and hydroxylated byproducts. Similar challenges likely affect 10α-OH-Δ8-THC production.

Regulatory Barriers

As a Schedule I substance in the U.S., 10α-OH-Δ8-THC faces restrictions under the Controlled Substances Act, stifling clinical research.

Stability Issues

The compound degrades by 15% after 6 months at −20°C, necessitating lyophilization for long-term storage.

Future Directions

• Synthetic Biology: Engineering Saccharomyces cerevisiae for de novo biosynthesis could bypass plant extraction.

• Formulation Science: Lipid nanoparticle encapsulation may enhance oral bioavailability (currently <10% in rats).

• Clinical Trials: Phase I safety studies are pending, delayed by regulatory hurdles.